Cas no 66033-74-7 (7-Chloro-3-methylbenzo[d]isoxazole)

• Product Name: 7-Chloro-3-methylbenzo[d]isoxazole
• CAS No: 66033-74-7
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD28518352
• CID: 3168569
• PubChem ID: 12411328
• Update Time: 2025-04-21

7-Chloro-3-methylbenzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-methylbenzo[d]isoxazole
• 7-Chloro-3-methylbenzisoxazole
• SY298840
• 7-chloro-3-methyl-1,2-benzoxazole
• MFCD28518352
• 66033-74-7
• SCHEMBL20870713

• MDL： MFCD28518352
• Inchi： 1S/C8H6ClNO/c1-5-6-3-2-4-7(9)8(6)11-10-5/h2-4H,1H3
• InChI Key： PZRSWNUHWMYQAE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C)=NOC=21

Computed Properties

• Exact Mass: 167.0137915g/mol
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles